Cas no 132488-71-2 ((+)-Vinylboronic Acid Pinanediol Ester)

• Product Name: (+)-Vinylboronic Acid Pinanediol Ester
• CAS No: 132488-71-2
• MF: C₁₂H₁₉BO₂
• MW: 206.089063882828
• MDL: MFCD10567013
• CID: 857015
• PubChem ID: 12842233
• Update Time: 2025-06-08

(+)-Vinylboronic Acid Pinanediol Ester Chemical and Physical Properties

Names and Identifiers

• (+)-VINYLBORONIC ACID PINANEDIOL ESTER
• (3aR,4R,6R,7aS)-2-Ethenyl-3a,5,5-trimethylhexahydro-2H-4,6-methano-1,3,2-benzodioxaborole
• 132488-71-2
• 4,6-Methano-1,3,2-benzodioxaborole, 2-ethenylhexahydro-3a,5,5-trimethyl-, [3aR-(3aalpha,4beta,6beta,7aalpha)]- (9CI)
• (+)-Vinylboronic acid pinanediol ester, 95%
• G74609
• DTXSID10511258
• AKOS017343159
• (1R,2R,6S,8R)-4-ETHENYL-2,9,9-TRIMETHYL-3,5-DIOXA-4-BORATRICYCLO[6.1.1.0(2),?]DECANE
• MFCD10567013
• (3AR,4R,6R,7aS)-3a,5,5-trimethyl-2-vinylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborole
• (1R,2R,6S,8R)-4-ethenyl-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.02,6]decane
• (+)-Vinylboronic acid pinanediol ester
• (+)-Vinylboronic Acid Pinanediol Ester

• MDL： MFCD10567013
• Inchi： 1S/C12H19BO2/c1-5-13-14-10-7-8-6-9(11(8,2)3)12(10,4)15-13/h5,8-10H,1,6-7H2,2-4H3/t8-,9-,10+,12-/m1/s1
• InChI Key： POAOFRAFKLHZGL-MWGHHZFTSA-N
• SMILES： O1B(C=C)O[C@H]2C[C@H]3C[C@@H]([C@@]12C)C3(C)C

Computed Properties

• Exact Mass: 206.14800
• Monoisotopic Mass: 206.1478100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.002 g/mL at 25 °C
• Refractive Index: n20/D 1.479
• PSA: 18.46000
• LogP: 2.43990

Additional information on (+)-Vinylboronic Acid Pinanediol Ester

Recent Advances in the Application of (+)-Vinylboronic Acid Pinanediol Ester (CAS: 132488-71-2) in Chemical Biology and Medicinal Chemistry

The compound (+)-Vinylboronic Acid Pinanediol Ester (CAS: 132488-71-2) has garnered significant attention in recent years due to its versatile applications in chemical biology and medicinal chemistry. This chiral boronic ester is particularly valued for its role in Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in the synthesis of complex organic molecules, including pharmaceuticals. Recent studies have highlighted its utility in the development of novel therapeutic agents, with a focus on its stereoselective properties and biocompatibility.

One of the most notable advancements involves the use of (+)-Vinylboronic Acid Pinanediol Ester in the synthesis of boron-containing drugs, which are increasingly recognized for their potential in treating various diseases, including cancer and infectious diseases. Researchers have demonstrated that this compound can serve as a key intermediate in the production of boronic acid-based protease inhibitors, which are effective against viral pathogens such as SARS-CoV-2. The pinanediol moiety enhances the stability and bioavailability of the resulting compounds, making them more suitable for clinical applications.

In addition to its pharmaceutical applications, (+)-Vinylboronic Acid Pinanediol Ester has been employed in the field of chemical biology for the selective labeling and modification of biomolecules. A recent study published in the Journal of the American Chemical Society detailed its use in the site-specific modification of proteins, enabling researchers to probe biological systems with unprecedented precision. This approach has opened new avenues for understanding protein-protein interactions and developing targeted therapies.

Further investigations have explored the mechanistic aspects of (+)-Vinylboronic Acid Pinanediol Ester in catalytic processes. Advanced spectroscopic techniques, such as NMR and X-ray crystallography, have provided insights into the compound's reactivity and stereochemical control. These findings are instrumental in optimizing reaction conditions for industrial-scale synthesis, reducing costs, and improving yields.

Despite these promising developments, challenges remain in the large-scale production and application of (+)-Vinylboronic Acid Pinanediol Ester. Issues such as reagent stability and the need for environmentally friendly synthesis methods are areas of active research. Recent efforts have focused on developing greener catalytic systems and alternative boron sources to address these concerns.

In conclusion, (+)-Vinylboronic Acid Pinanediol Ester (CAS: 132488-71-2) continues to be a pivotal compound in chemical biology and medicinal chemistry. Its unique properties and broad applicability make it a valuable tool for researchers aiming to develop next-generation therapeutics and probe complex biological systems. Ongoing research is expected to further elucidate its potential and overcome existing limitations, paving the way for innovative applications in the life sciences.